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Compound of Interest

Compound Name: 2-Pentanethiol

cat. No.: B1584482

An In-depth Technical Guide to 2-Pentanethiol: Safety and Handling Protocols for Laboratory
Professionals

Introduction

2-Pentanethiol (CAS No. 2084-19-7), also known as sec-amyl mercaptan, is an organosulfur
compound with the chemical formula C5H12S.[1][2][3] It is a colorless to pale yellow,
flammable liquid recognized by its distinct, pungent, and unpleasant odor.[1][3][4] Due to its
volatile nature and characteristic aroma, it finds application as a flavoring agent in the food
industry.[3][4] However, its flammability and potential health hazards necessitate strict
adherence to safety and handling protocols, particularly in research and development settings.

This guide provides comprehensive technical information on the safe handling, storage, and
emergency procedures for 2-Pentanethiol, designed for researchers, scientists, and drug
development professionals.

Physical and Chemical Properties

2-Pentanethiol is an alkyl thiol that is slightly soluble in water but soluble in organic solvents
like alcohol.[2][3][5] Its physical and chemical properties are critical for understanding its
behavior and potential hazards in a laboratory setting.
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Property Value Source

Molecular Formula C5H12S [31[5]

Molecular Weight ~104.22 g/mol [11[31[5]

Appearance Colorless to pale yellow liquid [1112][3]
Pungent, unpleasant,

Odor [11[2][4]
sulfuraceous

Boiling Point ~114.8°C - 118°C [1][6]

Melting Point -169°C [6]

_ 19°C - 26.67°C (66.20°F -

Flash Point [11[7118]
80°F)

Density ~0.823 - 0.832 g/cm3 at 20°C [11[3][5][6]

Refractive Index (n20/D)

~1.4410 - 1.4520

(516171

Solubility

Slightly soluble in water;

soluble in alcohol

[2]3]15]

Hazard Identification and GHS Classification

2-Pentanethiol is classified as a hazardous substance. It is a highly flammable liquid and

vapor that can cause skin, eye, and respiratory irritation.[2][3][5]
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Hazard Class Hazard Category Hazard Statement

H225: Highly flammable liquid
Flammable Liquids Category 2 / Category 3 and vapour / H226: Flammable
liquid and vapour

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o

Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

Note: GHS classifications may vary slightly between suppliers and regulatory bodies.[3][5]
Primary Hazards:

o Flammability: Highly flammable, with vapors that can form explosive mixtures with air.[9][10]
[11] Vapors may travel to a source of ignition and flash back.[8][10]

e [Irritation: Causes irritation to the skin, eyes, and respiratory system.[2][9]

 Inhalation: May be harmful if inhaled, causing irritation to the mucous membranes and upper
respiratory tract.[9] Symptoms can include headache, nausea, and coughing.[11]

 Ingestion: May be harmful if swallowed.[9]

o Stench: Possesses a strong, unpleasant odor.[9]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential to minimize risk.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[8][12][13]
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» Use explosion-proof electrical, ventilating, and lighting equipment.[10][12][13]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[13]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Pentanethiol.

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield
conforming to OSHA 29 CFR 1910.133 or
European Standard EN166.[8][9][13]

Skin Protection

Compatible, chemical-resistant gloves (e.g.,
nitrile rubber).[9] Wear appropriate protective

clothing to prevent skin exposure.[8][14]

Respiratory Protection

A government-approved respirator (e.g.,
NIOSH/MSHA approved) should be used if
exposure limits are exceeded or if irritation is
experienced.[8][9][14]

Handling Procedures

o Keep away from heat, sparks, open flames, and other ignition sources.[2][13] No smoking is

permitted in the handling area.[2][12]

e Ground and bond containers and receiving equipment to prevent static electricity discharge.

[2][8][13]

e Use only non-sparking tools.[8][12][13]

» Avoid contact with skin, eyes, and clothing.[8]

e Avoid breathing vapors or mist.[13]

e Wash hands thoroughly after handling.[2]
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Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][13]
» Keep in a designated flammables area.[8][13]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
[O][11][13]

» Storage under a nitrogen atmosphere can help maintain product quality by preventing
oxidation.[3][13]

Emergency Procedures

Rapid and appropriate response is critical in the event of an emergency.

First-Aid Measures

Immediate medical attention is often required.[14]
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Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
) at rest. If not breathing, give artificial respiration.
Inhalation o o
If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9][12]

Immediately take off all contaminated clothing.
Flush the skin with copious amounts of water for

Skin Contact at least 15 minutes. Wash the affected area with
soap and water. Seek medical attention.[9][12]
[13]

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to separate the

Eye Contact eyelids. Remove contact lenses if present and
easy to do. Seek immediate medical attention.
[91[12]

Do NOT induce vomiting. If the person is
conscious, wash out their mouth with water.

Ingestion Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[9][12]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or alcohol-resistant foam.[9][10][15]

» Specific Hazards: The substance is highly flammable.[9] Vapors are heavier than air and can
form explosive mixtures.[8][11] Burning may produce toxic and irritating fumes, including
carbon monoxide, carbon dioxide, and sulfur oxides.[9][11]

o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][9][10] Use water spray to cool fire-exposed containers.[8]

Accidental Release Measures
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A systematic approach is required to safely manage spills.

e Personal Precautions: Immediately remove all sources of ignition.[13] Evacuate personnel
from the area. Ensure adequate ventilation.[14] Avoid breathing vapors. Wear the
appropriate PPE as described in Section 3.2.

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.[16]

o Containment and Cleanup: For small spills, cover with a dry, inert absorbent material such as
sand, dry lime, or soda ash.[9] Use non-sparking tools to collect the material and place it in a
suitable, covered container for disposal.[9][13] After the material has been collected,
ventilate the area and wash the spill site.[9]

The following diagram outlines the logical steps for responding to an accidental release.
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Immediate Actions

Spill Detected

Evacuate Immediate Area
Alert Personnel

:

Remove All
Ignition Sources

:

Ensure Adequate
Ventilation

Containmenvt & Cleanup

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material
(Sand, Soda Ash)

Collect Absorbed Material
Using Non-Sparking Tools

Place Waste in a Labeled,
Sealed Container

Post-Cleanup
A

Decontaminate Spill Area
& Equipment

Dispose of Waste According
to Local Regulations

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental 2-Pentanethiol spill.
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Toxicological Information

While detailed toxicological studies for 2-Pentanethiol are not extensively available in the
provided results, the primary concerns are acute toxicity through inhalation and irritation to the
skin, eyes, and respiratory system.[2][9] It is classified as harmful if inhaled and causes serious
irritation upon contact.[5][9]

No specific LD50 or LC50 data for 2-Pentanethiol (CAS 2084-19-7) was available in the
consulted resources.

Transport and Disposal Information
Transport

2-Pentanethiol is regulated for transport due to its flammability.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name
Flammable
DOT (US) UN1993 o 3 /1
liquid, n.o.s.

Note: Transport information can vary. Always consult the latest regulations.[9]

Disposal

Disposal of 2-Pentanethiol and its contaminated materials must be conducted in accordance
with all applicable federal, state, and local environmental regulations.[13] Contact a licensed
professional waste disposal service to dispose of this material. Do not allow the chemical to
enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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